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Compound of Interest

Compound Name: Trisodium hedta monohydrate

Cat. No.: B109488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Trisodium N-
(hydroxyethyl)ethylenediaminetriacetate (Trisodium HEDTA), a versatile chelating agent.
Understanding the solubility of this compound in various solvents is critical for its effective
application in research, pharmaceutical development, and various industrial processes.

Core Concepts: Understanding Trisodium HEDTA

Trisodium HEDTA is the trisodium salt of N-(hydroxyethyl)ethylenediaminetriacetic acid. Its
primary function is to act as a chelating agent, forming stable, water-soluble complexes with
polyvalent metal ions. This sequestration of metal ions is crucial in a variety of applications,
from preventing degradation of active pharmaceutical ingredients to controlling metal-catalyzed
reactions.

Quantitative Solubility Data

The solubility of Trisodium HEDTA is highly dependent on the solvent system. The available
data indicates a clear distinction between its solubility in aqueous and organic media.
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Solvent Temperature Solubility

Water 20 °C 480 g/L[1][2]

Ethanol Not Specified <5 g/L[3]

Acetone Not Specified <5 g/L[3]

Most Organic Solvents Not Specified Generally Insoluble[1]

The high solubility of Trisodium HEDTA in water is a key characteristic, facilitating its use in
numerous aqueous-based formulations. Conversely, its low solubility in common organic
solvents is a critical consideration for non-aqueous applications. The hydrated form of
Trisodium HEDTA is noted to have enhanced solubility.[4]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure.
Standardized methods ensure reproducibility and comparability of data. The Organisation for
Economic Co-operation and Development (OECD) provides guidelines for the testing of
chemicals, with OECD Test Guideline 105 specifically addressing water solubility.

Two primary methods are described in this guideline:

o Flask Method: This method is suitable for substances with a solubility greater than 10-2 g/L.
In this procedure, the substance is dissolved in a solvent in a flask, and the solution is
agitated at a constant temperature until equilibrium is reached. The concentration of the
dissolved substance is then determined analytically.

e Column Elution Method: This technique is employed for substances with a solubility below
10-2 g/L. A column is packed with a solid support material coated with the test substance.
The solvent is then passed through the column at a constant temperature and flow rate. The
concentration of the substance in the eluate is measured over time until a plateau is
reached, indicating saturation.

A general workflow for determining solubility, adaptable for various solvents, is outlined below.

Caption: A generalized workflow for the experimental determination of a compound's solubility.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://books.google.com.tw/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.wikihow.com/Determine-Solubility
https://www.americanpharmaceuticalreview.com/Featured-Articles/36993-What-is-the-Solubility-of-My-Compound-Assessing-Solubility-for-Pharmaceutical-Research-and-Development-Compounds/
https://www.americanpharmaceuticalreview.com/Featured-Articles/36993-What-is-the-Solubility-of-My-Compound-Assessing-Solubility-for-Pharmaceutical-Research-and-Development-Compounds/
https://books.google.com.tw/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.pharmatutor.org/articles/solubility-determination-drug-discovery-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: Chelation

The primary function of Trisodium HEDTA is its ability to chelate metal ions. The molecule
possesses multiple binding sites (two nitrogen atoms and four oxygen atoms from the
carboxylate and hydroxyl groups) that can coordinate with a single metal ion, forming a stable,
ring-like structure known as a chelate. This process effectively sequesters the metal ion,
preventing it from participating in other chemical reactions.

The following diagram illustrates the chelation of a generic divalent metal ion (M2*) by the
HEDTAS3~ anion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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